![molecular formula C16H18N2O B7461239 3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide](/img/structure/B7461239.png)
3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide, also known as JNJ-10198409, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as TRPV1 antagonists, which are known to modulate pain perception and inflammation.
Mechanism of Action
3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide is a TRPV1 antagonist, which means that it blocks the activity of the TRPV1 receptor. The TRPV1 receptor is known to be involved in pain perception and inflammation. By blocking this receptor, this compound can reduce pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to reduce pain and inflammation in animal models. It has also been shown to reduce the release of inflammatory cytokines and chemokines. In addition, this compound has been shown to have a good safety profile in animal studies.
Advantages and Limitations for Lab Experiments
One advantage of 3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide is that it has been extensively studied for its potential therapeutic applications. It has also been shown to have a good safety profile in animal studies. However, one limitation is that it has not yet been tested in human clinical trials, so its efficacy and safety in humans is not yet known.
Future Directions
There are several potential future directions for the study of 3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide. One direction is to further investigate its potential use in the treatment of chronic pain conditions, such as neuropathic pain and osteoarthritis. Another direction is to investigate its potential use in combination with other pain medications. Finally, more research is needed to determine its safety and efficacy in human clinical trials.
Synthesis Methods
The synthesis of 3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide involves several steps, starting from commercially available starting materials. The first step involves the synthesis of 4-bromo-2,6-dimethylbenzoic acid, which is then converted to the corresponding acid chloride. This is then reacted with 4-(pyridin-4-yl)ethylamine to give the desired product.
Scientific Research Applications
3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide has been studied extensively for its potential therapeutic applications. It has been shown to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been studied for its potential use in the treatment of neuropathic pain, osteoarthritis, and other chronic pain conditions.
properties
IUPAC Name |
3,4-dimethyl-N-(1-pyridin-4-ylethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O/c1-11-4-5-15(10-12(11)2)16(19)18-13(3)14-6-8-17-9-7-14/h4-10,13H,1-3H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIVSNFJTOZHLLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC(C)C2=CC=NC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.